Cas no 1213990-46-5 (N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide)

• Product Name: N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide
• CAS No: 1213990-46-5
• MF: C₁₆H₂₂N₄O₅S₃
• MW: 446.56467962265
• CID: 6021215
• PubChem ID: 44086984
• Update Time: 2025-07-13

N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide
• N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-1-methylsulfonylpiperidine-2-carboxamide
• N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-1-methanesulfonylpiperidine-2-carboxamide
• N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-1-(methylsulfonyl)piperidine-2-carboxamide
• 1213990-46-5
• VU0637123-1
• F5141-0239
• AKOS024500075

• Inchi： 1S/C16H22N4O5S3/c1-19(2)28(24,25)11-7-8-12-14(10-11)26-16(17-12)18-15(21)13-6-4-5-9-20(13)27(3,22)23/h7-8,10,13H,4-6,9H2,1-3H3,(H,17,18,21)
• InChI Key： UEHHRWWIPQADRF-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCCCC1C(NC1=NC2=CC=C(S(N(C)C)(=O)=O)C=C2S1)=O

Computed Properties

• Exact Mass: 446.07523334g/mol
• Monoisotopic Mass: 446.07523334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 162Ų

Additional information on N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide

N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide (CAS No. 1213990-46-5): A Comprehensive Overview

N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide, identified by its CAS number 1213990-46-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and therapeutic intervention. The structural complexity of this molecule, featuring a combination of benzothiazole, piperidine, and sulfonamide moieties, makes it a subject of intense study for its pharmacological properties.

The benzothiazole core is a well-documented scaffold in medicinal chemistry, known for its presence in numerous bioactive molecules. Its ability to interact with various biological targets has made it a cornerstone in the design of drugs targeting neurological disorders, infectious diseases, and cancer. In N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide, the benzothiazole ring is further functionalized with a dimethylsulfamoyl group at the 6-position, which introduces additional pharmacophoric elements that could modulate the compound's biological activity.

The piperidine moiety in this compound is another key structural feature that contributes to its potential therapeutic applications. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. The presence of a methanesulfonyl group at the 1-position of the piperidine ring in N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide adds another layer of complexity, potentially influencing both the solubility and bioavailability of the compound.

The carboxamide group at the 2-position of the piperidine ring is another critical feature that could contribute to the compound's biological activity. Carboxamide functionalities are common in bioactive molecules and are known to participate in hydrogen bonding interactions, which are crucial for binding to biological targets. The specific arrangement of these functional groups in N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide suggests that it may have unique interactions with proteins and enzymes relevant to various disease pathways.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. One area of particular interest is its potential as an anti-inflammatory agent. The sulfonamide and benzothiazole moieties are known to have anti-inflammatory properties, and their combination in N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide may enhance its efficacy in modulating inflammatory responses. Preclinical studies have shown that similar compounds have the ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Another area where this compound shows promise is in the treatment of neurological disorders. The piperidine moiety's ability to interact with neurotransmitter receptors makes it a valuable component in drugs targeting conditions such as depression, anxiety, and Parkinson's disease. Additionally, the benzothiazole core has been implicated in compounds that exhibit neuroprotective properties. The unique combination of these structural elements in N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide suggests that it may have potential as a therapeutic agent for neurological disorders.

The compound's potential as an anticancer agent is also being explored. Cancer research has identified numerous targets involved in tumor growth and progression, many of which can be modulated by small molecule inhibitors. The structural features of N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide, particularly the sulfonamide group, have shown promise in disrupting key signaling pathways involved in cancer cell proliferation. Early studies indicate that this compound may inhibit enzymes such as kinases and phosphodiesterases that are overexpressed in certain types of cancer.

In addition to these therapeutic applications, researchers are also investigating the compound's potential as a tool for drug discovery. The complex structure of N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-methanesulfonylpiperidine -2-carboxamide provides a rich scaffold for further chemical modification and derivatization. By studying how different functional groups influence its biological activity, scientists can gain insights into structure-function relationships that may guide the design of new drugs with improved efficacy and reduced side effects.

The synthesis of this compound involves multiple steps due to its complex structure. Advanced synthetic techniques are employed to ensure high yield and purity. The introduction of each functional group requires careful consideration to maintain the integrity of the overall molecule. Researchers have developed novel synthetic routes that optimize reaction conditions while minimizing unwanted byproducts.

The pharmacokinetic properties of N -6-(dimethylsulfamoyl)-1 ,3 -benzothiazol - 2 - yl - 1 - methanesulfonylpiperidine - 2 - carboxamide strong > are also under investigation . Understanding how quickly a drug is absorbed , distributed , metabolized , and excreted (ADME) is crucial for determining its clinical utility . Preliminary studies suggest that this compound exhibits favorable solubility characteristics , which could enhance its bioavailability . Additionally , preliminary metabolic studies indicate that it is metabolized through well-characterized pathways , suggesting a manageable safety profile . p > < p > As research continues , collaborations between academic institutions , pharmaceutical companies , and biotechnology firms will be essential for advancing the development of this compound . Preclinical studies will need to be conducted to fully elucidate its mechanism of action , efficacy , and safety profile . These studies will provide valuable data for regulatory submissions and eventual clinical trials . Given its promising preclinical findings , there is significant optimism about its potential as a therapeutic agent . p > < p > In conclusion ,< strong > N - 6 - ( dimethylsulfamoyl ) - 1 , 3 - benzothiazol - 2 - yl - 1 - methanesulfonylpiperidine - 2 - carboxamide strong > ( CAS No .< strong >1213990 - 46 - 5 strong > ) represents an exciting advancement in pharmaceutical research . Its complex structure , combined with its promising biological activities , makes it a valuable candidate for further development . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in developing innovative therapies . The ongoing research into< strong > N - 6 - ( dimethylsulfamoyl ) - 1 , 3 - benzothiazol - 2 - yl - 1 - methanesulfonylpiperidine strong > carboxamide underscores the importance of continued investment in drug discovery efforts worldwide . p >